Cas no 2368870-62-4 (5-Thiazolecarboxamide, 2,4-bis(trifluoromethyl)-)

• Product Name: 5-Thiazolecarboxamide, 2,4-bis(trifluoromethyl)-
• CAS No: 2368870-62-4
• MF: C₆H₂F₆N₂OS
• MW: 264.148300647736
• MDL: MFCD31714279
• CID: 5184705
• Update Time: 2026-03-05

5-Thiazolecarboxamide, 2,4-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxamide, 2,4-bis(trifluoromethyl)-

• MDL： MFCD31714279
• Inchi： 1S/C6H2F6N2OS/c7-5(8,9)2-1(3(13)15)16-4(14-2)6(10,11)12/h(H2,13,15)
• InChI Key： FZPYMSCALRHBDY-UHFFFAOYSA-N
• SMILES： S1C(C(N)=O)=C(C(F)(F)F)N=C1C(F)(F)F

Additional information on 5-Thiazolecarboxamide, 2,4-bis(trifluoromethyl)-

Introduction to 5-Thiazolecarboxamide, 2,4-bis(trifluoromethyl) and Its Significance in Modern Chemical Research

5-Thiazolecarboxamide, 2,4-bis(trifluoromethyl), identified by the CAS number 2368870-62-4, represents a compound of considerable interest in the realm of pharmaceutical and chemical research. This molecule, characterized by its unique structural framework comprising a thiazole ring substituted with carboxamide and trifluoromethyl groups, has garnered attention due to its potential applications in medicinal chemistry and material science. The presence of multiple fluorine atoms introduces significant electronic and steric effects, making this compound a promising candidate for further exploration.

The thiazole core is a heterocyclic aromatic compound that has long been recognized for its biological activity. It is a key structural motif found in numerous natural products and bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. The incorporation of a carboxamide group at the 5-position of the thiazole ring enhances the molecule's solubility and reactivity, while the substitution of two hydrogen atoms at the 2- and 4-positions with trifluoromethyl groups (CF₃) introduces strong electron-withdrawing effects. These modifications not only influence the electronic properties of the molecule but also its metabolic stability and binding affinity to biological targets.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced pharmacokinetic properties. The trifluoromethyl group, in particular, is widely employed in drug design to improve lipophilicity, metabolic stability, and binding interactions with enzymes and receptors. 5-Thiazolecarboxamide, 2,4-bis(trifluoromethyl) exemplifies this trend, as its structure suggests potential applications in the development of novel therapeutic agents. The compound's ability to interact with biological macromolecules makes it an attractive scaffold for designing small-molecule inhibitors or activators.

One of the most compelling aspects of this compound is its versatility in chemical synthesis. The presence of both the thiazole ring and the carboxamide functionality provides multiple sites for further derivatization, allowing chemists to tailor its properties for specific applications. For instance, researchers have explored the use of this compound as a precursor in the synthesis of more complex molecules with tailored biological activities. The trifluoromethyl groups can be further functionalized through nucleophilic substitution or metal-catalyzed cross-coupling reactions, enabling the creation of diverse chemical libraries.

The pharmaceutical industry has shown particular interest in 5-Thiazolecarboxamide, 2,4-bis(trifluoromethyl) due to its potential as an intermediate in drug development. Its structural features suggest that it may exhibit inhibitory activity against various enzymes implicated in diseases such as cancer, inflammation, and infectious disorders. Preliminary computational studies have indicated that this compound may interact with target proteins through hydrophobic interactions and hydrogen bonding networks. These interactions are critical for achieving high-affinity binding and efficacy in therapeutic applications.

Recent advances in crystallography have provided valuable insights into the binding modes of similar thiazole-based compounds. Structural studies have revealed that these molecules often bind to their targets through well-defined pockets or active sites. The presence of fluorine atoms in 5-Thiazolecarboxamide, 2,4-bis(trifluoromethyl) is expected to enhance its ability to fit into these binding pockets due to their strong electron-withdrawing nature and steric bulk. This feature could be leveraged to design highly selective inhibitors with minimal off-target effects.

Beyond pharmaceutical applications, this compound has potential uses in material science. Fluorinated heterocycles are known for their unique electronic properties and are often employed in the development of organic semiconductors and liquid crystals. The electron-withdrawing effects introduced by the trifluoromethyl groups could make 5-Thiazolecarboxamide, 2,4-bis(trifluoromethyl) a valuable building block for designing novel materials with enhanced charge transport capabilities.

The synthesis of 5-Thiazolecarboxamide, 2,4-bis(trifluoromethyl) presents both challenges and opportunities for synthetic chemists. While the thiazole ring can be readily constructed using established methods such as the Hantzsch thiazole synthesis or condensation reactions involving sulfur-containing precursors, introducing multiple fluorine atoms requires specialized techniques such as electrophilic aromatic substitution or metal-catalyzed fluorination reactions. Despite these challenges, recent developments in synthetic methodology have made it increasingly feasible to access complex fluorinated heterocycles like this one.

In conclusion,5-Thiazolecarboxamide, 2,4-bis(trifluoromethyl), CAS no. 2368870-62-4, represents a fascinating molecule with significant potential across multiple domains of chemical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery and material science. As our understanding of fluorinated compounds continues to grow, this compound is poised to play a crucial role in shaping future advancements in medicinal chemistry and beyond.